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Compound of Interest

Compound Name:
Methyl 3,5-dimethylisoxazole-4-

carboxylate

CAS No.: 56328-87-1

Cat. No.: B1599812

Get Quote

2-(4-Chlorobenzoyl)benzoic acid, correctly identified by CAS number 85-56-3, is an aromatic

carboxylic acid of significant interest in organic synthesis and materials science.[1] Its structure,

featuring a benzoic acid moiety substituted with a 4-chlorobenzoyl group, imparts a reactivity

that makes it a valuable precursor in the synthesis of a range of target molecules.[1] This

compound typically appears as a white to off-white crystalline solid.[1] While sparingly soluble

in water, it demonstrates greater solubility in organic solvents such as ethanol and acetone.[1]

Its primary applications lie in its role as a key intermediate for industrial fine chemicals,

particularly in the resin and polymer industries.[2] Notably, it is used in the preparation of

bisphthalazinone monomers, which are essential for synthesizing phthalazinone-containing

poly(arylene ether)s, poly(arylene thioether)s, and poly(arylene sulfone)s.[2][3][4][5][6]

Furthermore, it serves as a crucial raw material in the synthesis of the antihypertensive drug

Chlorthalidone and the appetite suppressant Mazindol.[2][7]

Physicochemical and Spectral Properties
A comprehensive understanding of the physicochemical properties of 2-(4-

chlorobenzoyl)benzoic acid is fundamental for its application and handling.
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Property Value Source(s)

CAS Number 85-56-3 [3][8][9]

Molecular Formula C₁₄H₉ClO₃ [1][2][3][9]

Molecular Weight 260.67 g/mol [2][3][9]

Physical Appearance White to off-white powder/solid [1][2][8]

Melting Point 146.0 to 150.0 °C [2][3][10][11]

Boiling Point (Predicted) 470.8 ± 30.0 °C [3][11]

Density (Predicted) 1.357 ± 0.06 g/cm³ [3][11]

Water Solubility 136 mg/L at 20 °C [3]

pKa (Predicted) 3.26 ± 0.36 [3][11]

Spectral Data Analysis
Spectral analysis provides critical insights into the molecular structure of 2-(4-

chlorobenzoyl)benzoic acid.

¹H NMR (500 MHz, CDCl₃) δ: 7.35-7.39 (m, 3H), 7.58 (dt, J = 0.8, 7.7 Hz, 1H), 7.63-7.67 (m,

3H), 8.08 (d, J = 7.8 Hz, 1H), 9.85 (brs, 1H).[12]

¹H NMR (399.65 MHz, DMSO-d₆) δ: 13.3 (s, 1H), 8.021 (d, 1H), 7.747 (t, 1H), 7.679 (t, 1H),

7.635 (d, 2H), 7.575 (d, 2H), 7.454 (d, 1H).[13]

Mass Spectrometry (ESI): m/z = 259.0 [M-H]⁺.[12]

Infrared (IR) Spectroscopy: The IR spectrum would be expected to show a broad O-H stretch

for the carboxylic acid group from approximately 2500-3300 cm⁻¹, a characteristic C=O

stretch for the ketone around 1680-1700 cm⁻¹, and another C=O stretch for the carboxylic

acid.[14] Aromatic C=C stretching vibrations would appear in the 1450–1600 cm⁻¹ region.

[14]
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Synthesis of 2-(4-Chlorobenzoyl)benzoic Acid: A
Detailed Examination
The most prevalent and industrially significant method for the synthesis of 2-(4-

chlorobenzoyl)benzoic acid is the Friedel-Crafts acylation of chlorobenzene with phthalic

anhydride.[12][15][16] This reaction is a classic example of electrophilic aromatic substitution,

where an acyl group is introduced into an aromatic ring.[16][17][18]

Reaction Mechanism and Rationale
The Friedel-Crafts acylation proceeds through the following key steps:

Formation of the Acylium Ion: The Lewis acid catalyst, typically anhydrous aluminum chloride

(AlCl₃), reacts with phthalic anhydride to generate a highly electrophilic acylium ion.[16][18]

Electrophilic Attack: The acylium ion then attacks the electron-rich aromatic ring of

chlorobenzene.[16][18] The chlorine atom in chlorobenzene is a deactivating but ortho, para-

directing group.[16] Acylation occurs predominantly at the para position relative to the

chlorine atom due to a combination of electronic and steric factors, leading to the desired 2-

(4-chlorobenzoyl)benzoic acid.[19]

Deprotonation and Catalyst Regeneration: A proton is lost from the intermediate, restoring

the aromaticity of the ring, and the catalyst is regenerated.[18]

The choice of a strong Lewis acid like AlCl₃ is crucial for activating the phthalic anhydride and

facilitating the formation of the acylium ion.[16][17] The reaction is typically carried out in an

excess of the aromatic substrate or in an inert solvent.

Experimental Protocol: Friedel-Crafts Acylation
The following protocol provides a detailed, step-by-step methodology for the synthesis of 2-(4-

chlorobenzoyl)benzoic acid.

Materials and Reagents:

Phthalic anhydride
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Chlorobenzene (dried)

Anhydrous aluminum chloride (well-ground)

Water

Ethanol

Benzene (for recrystallization)

Ice

Procedure:

Reaction Setup: In a suitable reaction vessel, prepare a solution by adding 30 g (0.2 mol) of

phthalic anhydride to 122 ml of dried chlorobenzene.[15]

Catalyst Addition: With continuous stirring, gradually add 64 g (0.48 mol) of well-ground

anhydrous aluminum chloride to the solution.[15] The reaction is exothermic, and the

temperature will rise.

Reflux: Control the reaction temperature to maintain a moderate reflux for 1 hour. An ice bath

may be necessary to manage the exotherm.[15] The reaction product will eventually solidify.

[15]

Quenching: Carefully add 300 ml of water dropwise to the reaction mixture while cooling with

an ice bath to decompose the aluminum chloride complex.[15]

Isolation of Crude Product: The resulting white precipitate is the crude 2-(4-

chlorobenzoyl)benzoic acid.[15] Isolate the precipitate by filtration and wash it thoroughly

with water and then with cold ethanol to obtain approximately 45 g of crude crystals.[15]

Purification: Recrystallize the crude product from benzene to obtain the purified 2-(4-

chlorobenzoyl)benzoic acid.[15] The expected yield is approximately 38 g, with a melting

point of 146-148 °C.[15]
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An alternative, though less common, synthesis route involves a palladium-catalyzed

decarboxylative acylation.[12]

Procedure:

Reactant Mixture: In a 20 mL pressure tube, combine benzoic acid (0.2 mmol), an α-

oxocarboxylic acid (0.6 mmol), Pd(TFA)₂ (6.6 mg, 0.02 mmol), Ag₂CO₃ (0.5-0.6 mmol), and

DME (2.0 mL).[12]

Reaction: Seal the tube and stir the mixture vigorously at 130-165°C for 24-48 hours.[12]

Work-up: After cooling, dilute the reaction mixture with EtOAc (15 mL), filter through a silica

gel pad, and concentrate the filtrate under vacuum.[12]

Purification: Purify the residue by silica gel flash chromatography (eluting with a gradient of

1% AcOH and 8-15% EtOAc in hexane, v/v) to yield 2-(4-chlorobenzoyl)benzoic acid as a

pale yellow solid (56% yield).[12]

Visualization of the Synthesis Workflow
The following diagram illustrates the primary synthesis route for 2-(4-chlorobenzoyl)benzoic

acid.

Reactants

Catalyst

Reaction Process Final Product

Phthalic Anhydride

Friedel-Crafts
AcylationChlorobenzene

Anhydrous AlCl₃

 activates

Reflux (1 hr) Quenching (H₂O/Ice) Isolation & Washing Recrystallization
(Benzene) 2-(4-Chlorobenzoyl)benzoic Acid
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Click to download full resolution via product page

Caption: Friedel-Crafts acylation synthesis of 2-(4-chlorobenzoyl)benzoic acid.

Safety, Handling, and Storage
While classified as a non-hazardous substance, 2-(4-chlorobenzoyl)benzoic acid is an irritant.

[2] It may cause inflammation of the skin or other mucous membranes and is irritating to the

eyes, respiratory system, and skin.[7] Therefore, appropriate personal protective equipment,

including gloves and eye/face protection, should be worn when handling this chemical.[7] In

case of eye contact, rinse immediately with plenty of water and seek medical advice.[7]

For storage, the compound should be kept in a closed container in a dry area, away from direct

sunlight.[2] The recommended shelf life is 3 years.[2]

Conclusion
2-(4-Chlorobenzoyl)benzoic acid (CAS No. 85-56-3) is a versatile and important chemical

intermediate with well-established synthesis protocols and a range of applications in polymer

chemistry and pharmaceutical manufacturing. Its synthesis via Friedel-Crafts acylation is a

robust and scalable method. A thorough understanding of its properties, synthesis, and

handling is essential for its effective and safe utilization in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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